Cas no 1784414-82-9 (2-[2-(1-Aminocyclopropyl)ethyl]-4,5-dimethylphenol)

• Product Name: 2-[2-(1-Aminocyclopropyl)ethyl]-4,5-dimethylphenol
• CAS No: 1784414-82-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5797590
• PubChem ID: 105458003
• Update Time: 2025-06-29

2-[2-(1-Aminocyclopropyl)ethyl]-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 1784414-82-9
• EN300-1737181
• 2-[2-(1-aminocyclopropyl)ethyl]-4,5-dimethylphenol
• 2-[2-(1-Aminocyclopropyl)ethyl]-4,5-dimethylphenol

• Inchi： 1S/C13H19NO/c1-9-7-11(12(15)8-10(9)2)3-4-13(14)5-6-13/h7-8,15H,3-6,14H2,1-2H3
• InChI Key： BNUJQKRQXHZKQF-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1CCC1(CC1)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-[2-(1-Aminocyclopropyl)ethyl]-4,5-dimethylphenol

Introduction to 2-[2-(1-Aminocyclopropyl)ethyl]-4,5-dimethylphenol (CAS No. 1784414-82-9)

2-[2-(1-Aminocyclopropyl)ethyl]-4,5-dimethylphenol, also known by its CAS number 1784414-82-9, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound is characterized by its phenol backbone, which is substituted with a dimethyl group at the 4 and 5 positions, and a side chain containing an aminocyclopropyl group. The presence of these functional groups makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-[2-(1-Aminocyclopropyl)ethyl]-4,5-dimethylphenol involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound during its production process. This has made it more accessible for researchers to explore its properties and applications.

In terms of chemical properties, this compound exhibits interesting behavior due to the interplay between its aromatic ring and the cyclopropane moiety. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. Studies have shown that this strain can be harnessed to design molecules with unique electronic properties. For example, researchers have explored the use of this compound as a building block for constructing strained ring systems in drug discovery.

The biological activity of 2-[2-(1-Aminocyclopropyl)ethyl]-4,5-dimethylphenol has been a focal point in recent studies. Preclinical data suggest that it may possess antioxidant and anti-inflammatory properties, making it a potential candidate for therapeutic applications. Additionally, its ability to interact with specific protein targets has been investigated using computational modeling techniques. These studies provide insights into its mechanism of action and pave the way for further experimental validation.

In the field of materials science, this compound has shown promise as a precursor for advanced materials such as polymers and nanoparticles. Its functional groups allow for easy modification and integration into larger molecular frameworks. Recent research has demonstrated its utility in creating stimuli-responsive materials that can change their properties under specific conditions. This opens up possibilities for applications in sensors, drug delivery systems, and smart textiles.

The environmental impact of CAS No. 1784414-82-9 is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is crucial. Studies are underway to assess its toxicity to aquatic organisms and its potential to accumulate in the food chain. These findings will guide regulatory decisions and help ensure responsible use of the compound.

In conclusion, 2-[2-(1-Aminocyclopropyl)ethyl]-4,5-dimethylphenol (CAS No. 1784414-82-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure offers opportunities for innovation in drug development, materials science, and environmental chemistry. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing technological and medical frontiers.